Cas no 1784869-31-3 (tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate)

• Product Name: tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate
• CAS No: 1784869-31-3
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 5462570
• Update Time: 2026-03-10

tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(fluoromethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• tert-Butyl (4-(fluoromethyl)piperidin-4-yl)carbamate
• tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate

• Inchi： 1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-11(8-12)4-6-13-7-5-11/h13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： PATAMVYQFJJKNS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(CF)CCNCC1

Additional information on tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate

Introduction to Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate (CAS No. 1784869-31-3)

Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate, a compound with the CAS number 1784869-31-3, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile biological activities and therapeutic potential. The presence of a fluoromethyl group in its structure and a piperidine ring enhances its pharmacological properties, making it a valuable candidate for further research and application.

The structural features of Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate contribute to its unique chemical and biological properties. The carbamate functional group is known for its ability to form stable bonds with various biological targets, while the piperidine ring provides additional stability and flexibility. The introduction of a fluoromethyl group further modulates the compound's interactions with biological systems, potentially enhancing its efficacy and selectivity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential applications in medicine. Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate has been studied for its potential role in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. Its unique structure makes it a promising candidate for further investigation into new drug candidates.

One of the most intriguing aspects of Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate is its interaction with biological targets. The carbamate group can form hydrogen bonds with polar residues in proteins, while the piperidine ring can engage in hydrophobic interactions. This dual interaction mechanism suggests that this compound may have high binding affinity to specific biological targets, making it an attractive scaffold for drug design.

Recent studies have demonstrated the potential of Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate as an inhibitor of certain enzymes involved in disease pathways. For instance, research has shown that this compound can interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. By modulating the activity of these enzymes, Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate may offer therapeutic benefits in conditions where these enzymes play a crucial role.

The synthesis of Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoromethyl group is particularly critical and requires precise control to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale studies and applications.

In conclusion, Tert-butyl N-[4-(fluoromethyl)-4-piperidyl]carbamate (CAS No. 1784869-31-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it a valuable candidate for further exploration. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an important role in the development of novel therapeutic agents.